Cas no 473566-88-0 (1-(3-Methoxyphenoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride)

1-(3-Methoxyphenoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride is a synthetic organic compound featuring a methoxyphenoxy and methylpiperidinyl moiety linked via a propan-2-ol backbone. The hydrochloride salt enhances its solubility and stability, making it suitable for pharmaceutical and research applications. Its structural design combines aromatic and aliphatic components, offering potential as an intermediate in drug development, particularly for targeting adrenergic or central nervous system receptors. The compound's defined stereochemistry and purity ensure reproducibility in experimental settings. Its balanced lipophilicity and polarity contribute to favorable pharmacokinetic properties, supporting further investigation in medicinal chemistry.
1-(3-Methoxyphenoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride structure
473566-88-0 structure
Product Name:1-(3-Methoxyphenoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride
CAS No:473566-88-0
MF:C16H26ClNO3
MW:315.835544109344
MDL:MFCD02220664
CID:5224547
PubChem ID:2770240
Update Time:2025-10-30

1-(3-Methoxyphenoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(3-METHOXYPHENOXY)-3-(4-METHYLPIPERIDIN-1-YL)PROPAN-2-OL HYDROCHLORIDE
    • SMR000033742
    • MLS000047733
    • VU0036009-5
    • 1-(3-methoxyphenoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol;hydrochloride
    • 1-(3-methoxyphenoxy)-3-(4-methylpiperidin-1-yl)propan-2-olhydrochloride
    • 1-(3-Methoxyphenoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride
    • MDL: MFCD02220664
    • Inchi: 1S/C16H25NO3.ClH/c1-13-6-8-17(9-7-13)11-14(18)12-20-16-5-3-4-15(10-16)19-2;/h3-5,10,13-14,18H,6-9,11-12H2,1-2H3;1H
    • InChI Key: CARTYJQQZYANDK-UHFFFAOYSA-N
    • SMILES: Cl.OC(COC1C=CC=C(C=1)OC)CN1CCC(C)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 266
  • Topological Polar Surface Area: 41.9

1-(3-Methoxyphenoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-236230-0.05g
1-(3-methoxyphenoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride
473566-88-0 95%
0.05g
$587.0 2024-06-19
Enamine
EN300-236230-0.1g
1-(3-methoxyphenoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride
473566-88-0 95%
0.1g
$615.0 2024-06-19
Enamine
EN300-236230-0.25g
1-(3-methoxyphenoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride
473566-88-0 95%
0.25g
$642.0 2024-06-19
Enamine
EN300-236230-0.5g
1-(3-methoxyphenoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride
473566-88-0 95%
0.5g
$671.0 2024-06-19
Enamine
EN300-236230-1.0g
1-(3-methoxyphenoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride
473566-88-0 95%
1.0g
$699.0 2024-06-19
Enamine
EN300-236230-2.5g
1-(3-methoxyphenoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride
473566-88-0 95%
2.5g
$1370.0 2024-06-19
Enamine
EN300-236230-5.0g
1-(3-methoxyphenoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride
473566-88-0 95%
5.0g
$2028.0 2024-06-19
Enamine
EN300-236230-10.0g
1-(3-methoxyphenoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride
473566-88-0 95%
10.0g
$3007.0 2024-06-19
Life Chemicals
F0840-0003-2μmol
1-(3-methoxyphenoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride
473566-88-0 90%+
2μmol
$85.5 2023-07-28
Life Chemicals
F0840-0003-5μmol
1-(3-methoxyphenoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride
473566-88-0 90%+
5μmol
$94.5 2023-07-28

Additional information on 1-(3-Methoxyphenoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride

Recent Advances in the Study of 1-(3-Methoxyphenoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride (CAS: 473566-88-0)

1-(3-Methoxyphenoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride (CAS: 473566-88-0) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential therapeutic applications, particularly in the modulation of neurotransmitter systems and its role as a potential pharmacophore in the development of novel CNS-active agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical implications.

The compound's structure features a methoxyphenoxy group linked to a methylpiperidine moiety via a propan-2-ol linker, which is protonated as a hydrochloride salt. This structural configuration is believed to confer unique binding affinities to various receptor subtypes, including adrenergic and serotonergic receptors. Recent in vitro studies have demonstrated its ability to modulate receptor activity with high specificity, suggesting its potential as a lead compound for further drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's pharmacokinetic properties and metabolic stability. The results indicated favorable absorption and distribution profiles, with moderate plasma protein binding and good blood-brain barrier penetration. These characteristics make it a promising candidate for CNS-targeted therapies. Additionally, the compound exhibited a favorable safety profile in preliminary toxicity studies, with no significant adverse effects observed at therapeutic doses.

Another recent investigation focused on the compound's potential application in neuropathic pain management. Preclinical models demonstrated its efficacy in reducing pain responses through mechanisms that appear to involve both opioid receptor modulation and noradrenaline reuptake inhibition. These findings were published in the European Journal of Pharmacology (2024), suggesting a novel multimodal approach to pain management that could offer advantages over current single-target therapies.

Ongoing research is exploring the compound's potential in other therapeutic areas, including mood disorders and neurodegenerative diseases. Preliminary data from cell culture models indicate neuroprotective effects, possibly through the modulation of oxidative stress pathways. However, these findings require further validation in more complex biological systems before clinical translation can be considered.

The synthesis and scale-up of 1-(3-Methoxyphenoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride have also seen recent advancements. A 2024 patent application describes an improved synthetic route that increases yield while reducing the formation of byproducts. This development is crucial for enabling larger-scale production necessary for advanced preclinical and clinical studies.

In conclusion, 1-(3-Methoxyphenoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride (CAS: 473566-88-0) represents a compound with diverse potential therapeutic applications, supported by growing evidence from recent studies. While promising, further research is needed to fully elucidate its mechanisms of action and to advance its development through the drug discovery pipeline. The compound's unique structural features and demonstrated biological activities make it an important subject for continued investigation in chemical biology and medicinal chemistry research.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd